4-Phenylphenol
4-Phenylphenol
2-phenylphenol appears as light lavender crystals or solid. (NTP, 1992)
Biphenyl-2-ol is a member of the class of hydroxybiphenyls that is biphenyl substituted by a hydroxy group at position 2. It is generally used as a post-harvest fungicide for citrus fruits. It has a role as an environmental food contaminant and an antifungal agrochemical. It derives from a hydride of a biphenyl.
2-Phenylphenol is a natural product found in Gossypium hirsutum, Vaccinium macrocarpon, and other organisms with data available.
o-Phenylphenol can cause cancer according to The Environmental Protection Agency (EPA).
2-Biphenylol is found in lemon. It is an antifungal agent and preservative. 2-Biphenylol is used for post-harvest control of storage disease in apples, citrus fruit, stone fruit, tomatoes, cucumber and peppers through the use of impregnated wrapping materials or by direct application in a wax. 2-Biphenylol is used in food seasonings. Inhibitory to a wider range of moulds than BiphenylHMJ12-A . The practical way of treatment is to immerse citrus fruit in an alkaline aqueous solution of the parent compound or its Na salt. 2-Biphenylol belongs to the family of Biphenyls and Derivatives. These are organic compounds containing to benzene rings linked together by a C-C bond.
Biphenyl-2-ol is a member of the class of hydroxybiphenyls that is biphenyl substituted by a hydroxy group at position 2. It is generally used as a post-harvest fungicide for citrus fruits. It has a role as an environmental food contaminant and an antifungal agrochemical. It derives from a hydride of a biphenyl.
2-Phenylphenol is a natural product found in Gossypium hirsutum, Vaccinium macrocarpon, and other organisms with data available.
o-Phenylphenol can cause cancer according to The Environmental Protection Agency (EPA).
2-Biphenylol is found in lemon. It is an antifungal agent and preservative. 2-Biphenylol is used for post-harvest control of storage disease in apples, citrus fruit, stone fruit, tomatoes, cucumber and peppers through the use of impregnated wrapping materials or by direct application in a wax. 2-Biphenylol is used in food seasonings. Inhibitory to a wider range of moulds than Biphenyl
Brand Name:
Vulcanchem
CAS No.:
1322-20-9
VCID:
VC20937253
InChI:
InChI=1S/C12H10O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9,13H
SMILES:
C1=CC=C(C=C1)C2=CC=C(C=C2)O
Molecular Formula:
C12H10O
C12H10O
C6H5C6H4OH
C12H10O
C6H5C6H4OH
Molecular Weight:
170.21 g/mol
4-Phenylphenol
CAS No.: 1322-20-9
Cat. No.: VC20937253
Molecular Formula: C12H10O
C12H10O
C6H5C6H4OH
Molecular Weight: 170.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-phenylphenol appears as light lavender crystals or solid. (NTP, 1992) Biphenyl-2-ol is a member of the class of hydroxybiphenyls that is biphenyl substituted by a hydroxy group at position 2. It is generally used as a post-harvest fungicide for citrus fruits. It has a role as an environmental food contaminant and an antifungal agrochemical. It derives from a hydride of a biphenyl. 2-Phenylphenol is a natural product found in Gossypium hirsutum, Vaccinium macrocarpon, and other organisms with data available. o-Phenylphenol can cause cancer according to The Environmental Protection Agency (EPA). 2-Biphenylol is found in lemon. It is an antifungal agent and preservative. 2-Biphenylol is used for post-harvest control of storage disease in apples, citrus fruit, stone fruit, tomatoes, cucumber and peppers through the use of impregnated wrapping materials or by direct application in a wax. 2-Biphenylol is used in food seasonings. Inhibitory to a wider range of moulds than Biphenyl |
|---|---|
| CAS No. | 1322-20-9 |
| Molecular Formula | C12H10O C12H10O C6H5C6H4OH |
| Molecular Weight | 170.21 g/mol |
| IUPAC Name | 2-phenylphenol |
| Standard InChI | InChI=1S/C12H10O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9,13H |
| Standard InChI Key | LLEMOWNGBBNAJR-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=CC=C(C=C2)O |
| Canonical SMILES | C1=CC=C(C=C1)C2=CC=CC=C2O |
| Boiling Point | 527 °F at 760 mmHg (NTP, 1992) 286 °C 282.00 to 285.00 °C. @ 760.00 mm Hg |
| Colorform | Needles from petroleum ether Colorless to pinkish crystals White, flaky crystals |
| Flash Point | 255 °F (NTP, 1992) 124 °C Value: 138 degree C Type: closed cup 124 °C c.c. |
| Melting Point | 131.9 to 135.5 °F (NTP, 1992) 59 °C 56 °C 58-60 °C |
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